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Compound of Interest

Compound Name: Nurr1 inverse agonist-1

Cat. No.: B10861127 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Nurr1 inverse agonist-1 (CAS No.

2758673-07-1) is not publicly available. The following information is based on general best

practices for handling and disposing of novel research chemicals. Researchers must consult

their institution's Chemical Hygiene Plan and Environmental Health and Safety (EHS) office for

specific protocols and to ensure full compliance with local, state, and federal regulations.

Proper management of laboratory waste is critical for ensuring a safe research environment

and protecting the broader community.[1][2] This guide provides a procedural framework for the

safe handling and disposal of Nurr1 inverse agonist-1.

Chemical and Physical Properties
The known properties of Nurr1 inverse agonist-1 are summarized below. This data is

essential for proper storage and handling.
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Property Value

CAS Number 2758673-07-1[3][4][5]

Molecular Formula C₁₆H₁₄N₂O₂[4]

Molecular Weight 266.29[4]

Appearance Solid powder

Storage (Powder) 3 years at -20°C; 2 years at 4°C[4][5]

Storage (Solvent) 6 months at -80°C; 1 month at -20°C[3][4][5]

Solubility
Soluble in DMSO (100 mg/mL with ultrasonic

assistance)[4]

Experimental Protocols: Disposal of Nurr1 Inverse
Agonist-1
Given its status as a novel compound with incompletely characterized toxicological properties,

Nurr1 inverse agonist-1 must be treated as hazardous waste. Under no circumstances should

this chemical be disposed of in the regular trash or flushed down the sanitary sewer.[6][7][8][9]

[10]

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling Nurr1 inverse agonist-1, including a lab coat,

safety glasses or goggles, and chemical-resistant gloves.

Step 2: Waste Segregation and Collection

Identify Waste Streams: Prepare to segregate waste into distinct, compatible categories. Do

not mix incompatible waste types.[9][11] For Nurr1 inverse agonist-1, the following streams

should be considered:

Solid Waste: Unused or expired neat compound, contaminated weigh boats, and

contaminated PPE (gloves, wipes).
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Liquid Waste (Non-halogenated): Solutions of the compound in solvents like DMSO,

ethanol, or methanol.

Liquid Waste (Aqueous): Dilute aqueous solutions, if applicable. Note: Most organic-based

compounds are not suitable for drain disposal.

Sharps Waste: Contaminated needles, syringes, or glass pipettes.

Use Appropriate Containers:

Collect waste in containers that are durable, leak-proof, and chemically compatible with

the contents.[2][6][9][12]

Ensure liquid waste containers are filled to no more than 75-80% capacity to allow for

vapor expansion.[12]

Keep all waste containers securely closed except when adding waste.[6][9][11]

Step 3: Labeling and Storage

Labeling: Immediately label every waste container with a hazardous waste tag provided by

your institution's EHS department. The label must include:

The words "Hazardous Waste."

The full chemical name: "Nurr1 inverse agonist-1."

The CAS Number: "2758673-07-1."

An accurate list of all constituents by percentage (including solvents).

The relevant hazard characteristics (e.g., "Toxic," "Irritant"). Since the hazards are not fully

known, list it as "Toxic" as a precaution.

The accumulation start date.

Storage:
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Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[6]

Ensure the SAA is a secondary containment unit (e.g., a chemical-resistant tray or

cabinet) to contain any potential leaks.

Store waste away from heat sources, direct sunlight, and incompatible chemicals.[2][8]

Step 4: Disposal of Empty Containers

Rinsing: A container that held Nurr1 inverse agonist-1 is not considered empty until it has

been properly rinsed.

Rinsate Collection: The first rinse of the container with a suitable solvent must be collected

and disposed of as hazardous liquid waste.[9][11] For highly toxic compounds, the first three

rinses must be collected.[9]

Final Disposal: Once thoroughly rinsed and air-dried, remove or deface the original label and

dispose of the container according to institutional guidelines for non-hazardous lab glass or

plastic.

Step 5: Arranging for Final Disposal

Once a waste container is full or the accumulation time limit is reached, contact your

institution's EHS office to schedule a waste pickup.[6][9] Do not attempt to remove or

transport chemical waste from the laboratory yourself.

Mandatory Visualizations
The following diagrams illustrate the procedural flow for safe chemical handling and disposal in

a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of Nurr1 Inverse Agonist-1.
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Caption: General Decision Pathway for Laboratory Chemical Waste Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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